UK51656

• Molecular Formula: C22H28ClN3O6
• Molecular Weight: 465.9 g/mol
• InChI: InChI=1S/C22H28ClN3O6/c1-4-32-22(29)20-16(12-31-10-9-25-11-17(24)27)26-13(2)18(21(28)30-3)19(20)14-7-5-6-8-15(14)23/h5-8,19,25-26H,4,9-12H2,1-3H3,(H2,24,27)
• InChIKey: FAKQIHAUXYAVJI-UHFFFAOYSA-N

UK51656: Long-Acting Calcium Antagonist Profile

UK51656 (UK-51,656) is a 1,4‑dihydropyridine (DHP) calcium channel antagonist developed by Pfizer, identified as compound 26 in a series of basic and nonbasic derivatives of 2‑[(2‑aminoethoxy)methyl]‑1,4‑dihydropyridine calcium antagonists [1]. It exhibits high in vitro potency for calcium channel blockade (IC₅₀ = 4 nM) [1] and demonstrates a prolonged duration of action (>5 h) and a plasma elimination half‑life of 4.7 h in anesthetized dogs [1]. The compound is characterized by a 2‑chlorophenyl substitution, an ethoxymethyl‑glycinamide side chain, and mixed ethyl/methyl ester groups, and is available as a research‑grade small molecule (CAS 88150‑59‑8, C₂₂H₂₈ClN₃O₆, MW 465.93) [2].

High-affinity dihydropyridine calcium channel antagonism – reported IC50 comparable to clinically studied analogs

Sustained coronary hemodynamic effect (>5 h) in preclinical canine models supports prolonged vasodilation research

Ophthalmic composition context – investigated for topical intraocular pressure modulation, distinct from systemic-only dihydropyridines

• [1] Alker D, Campbell SF, Cross PE, Burges RA, Carter AJ, Gardiner DG. Long-acting dihydropyridine calcium antagonists. 4. Synthesis and structure-activity relationships for a series of basic and nonbasic derivatives of 2-[(2-aminoethoxy)methyl]-1,4-dihydropyridine calcium antagonists. J Med Chem. 1990 Feb;33(2):585-91. doi:10.1021/jm00164a019. View Source
• [2] PubChem. 3-O-ethyl 5-O-methyl 2-[2-[(2-amino-2-oxoethyl)amino]ethoxymethyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate (UK51656). PubChem CID 9912345. Accessed April 2026. View Source

UK51656 Differentiation from In-Class Analogs

In‑class substitution among dihydropyridine calcium antagonists is not straightforward because potency, tissue selectivity, onset/offset kinetics, and pharmacokinetic profiles vary markedly with subtle structural changes [1]. For example, the introduction of a basic glycinamide side chain in UK51656 confers a 20‑fold vascular‑to‑cardiac selectivity ratio [1], whereas first‑generation DHPs like nifedipine lack this degree of tissue preference [2]. Moreover, UK51656's half‑life (4.7 h) and duration of coronary vasodilation (>5 h) differ from those of both amlodipine (longer half‑life) and felodipine (shorter half‑life) [1], making direct functional interchange invalid. The quantitative evidence below delineates the specific, measurable parameters that distinguish UK51656 from its closest structural and functional analogs.

Duration of vascular effect may differ

Many common dihydropyridines lack the sustained coronary resistance reduction profile reported for UK51656; assuming comparable duration without direct evidence risks protocol mismatch.

Ophthalmic applicability not shared

Most dihydropyridine calcium antagonists are developed for systemic cardiovascular use and have not been profiled for intraocular pressure modulation. Direct substitution in ocular research models may not replicate UK51656's reported topical application context.

Structural motif influences pharmacodynamics

Simpler dihydropyridines (e.g., nifedipine, felodipine) lack the 2-[(2-amino-2-oxoethyl)amino]ethoxymethyl side chain that was designed for prolonged action; SAR-driven pharmacokinetic profiles may shift significantly.

• [1] Alker D, Campbell SF, Cross PE, Burges RA, Carter AJ, Gardiner DG. Long-acting dihydropyridine calcium antagonists. 4. Synthesis and structure-activity relationships for a series of basic and nonbasic derivatives of 2-[(2-aminoethoxy)methyl]-1,4-dihydropyridine calcium antagonists. J Med Chem. 1990 Feb;33(2):585-91. doi:10.1021/jm00164a019. View Source
• [2] Sun J, Triggle DJ. Calcium channel antagonists: cardiovascular selectivity of action. J Pharmacol Exp Ther. 1995;274(1):419-26. doi:10.1016/S0022-3565(25)10629-0. View Source

UK51656 Evidence-Based Differentiation

Potency in Calcium Antagonism

UK51656 inhibits calcium‑induced contractions in depolarized rat aorta with an IC₅₀ of 4 nM [1]. This value is comparable to nifedipine (4.1–4.8 nM) [2][3] and approximately 2‑fold less potent than amlodipine (1.9 nM) [4]. Thus, UK51656 occupies a potency position intermediate between these two widely used reference DHPs.

Calcium Antagonism Potency

Class-level

IC50 4 nM; Manidipine 2.6 nM (comparative reference)

Reported high-affinity tier supports calcium channel blockade study fit

Direct head-to-head data unavailable; assay conditions not fully specified

Evidence Dimension	In vitro calcium channel antagonism (IC₅₀)
Target Compound Data	4 nM
Comparator Or Baseline	Nifedipine: 4.1–4.8 nM; Amlodipine: 1.9 nM
Quantified Difference	UK51656 is 1.0–1.2× as potent as nifedipine; 2.1× less potent than amlodipine
Conditions	Depolarized rat aorta, Ca²⁺‑induced contraction

Why This Matters

This quantitative positioning allows researchers to select UK51656 when a potency level between nifedipine and amlodipine is desired, for example to match a specific assay window or to avoid the very slow onset/offset kinetics of amlodipine [4].

• [1] Alker D, Campbell SF, Cross PE, Burges RA, Carter AJ, Gardiner DG. Long-acting dihydropyridine calcium antagonists. 4. Synthesis and structure-activity relationships for a series of basic and nonbasic derivatives of 2-[(2-aminoethoxy)methyl]-1,4-dihydropyridine calcium antagonists. J Med Chem. 1990 Feb;33(2):585-91. doi:10.1021/jm00164a019. View Source
• [2] Burges RA, Gardiner DG, Gwilt M, Higgins AJ, Blackburn KJ, Campbell SF, Cross PE, Stubbs JK. Calcium channel blocking properties of amlodipine in vascular smooth muscle and cardiac muscle in vitro: evidence for voltage modulation of vascular dihydropyridine receptors. J Cardiovasc Pharmacol. 1987;9(1):110-9. PMID: 2434785. View Source
• [3] Okoro EO, Marwood JF. Effects of 5HT2 receptor antagonists on responses to potassium depolarization in rat isolated aorta. Clin Exp Pharmacol Physiol. 1997;24(2):126-30. doi:10.1111/j.1440-1681.1997.tb01196.x. View Source
• [4] Burges RA, Dodd MG, Gardiner DG. Pharmacologic profile of amlodipine. Am J Cardiol. 1989;64(17):10I-18I. doi:10.1016/0002-9149(89)91093-X. View Source

Coronary Vascular Duration vs. Amlodipine

In the Langendorff perfused guinea pig heart model and rat aorta assays, UK51656 demonstrated a 20‑fold selectivity for vascular tissue over cardiac tissue [1]. For comparison, nifedipine exhibits a vascular/cardiac selectivity ratio of approximately 7 in human tissue assays [2] and felodipine exhibits a ratio of 12 [2]. This quantitative difference means UK51656 provides a wider safety margin between vasodilation and negative inotropy than nifedipine and felodipine in preclinical models.

Coronary Vascular Duration

Context-dependent

>5 h (coronary resistance) vs. amlodipine >4 h (systemic resistance)

Supports sustained coronary hemodynamic effect comparable to long-acting reference

Cross-study comparison (anesthetized vs. conscious canine); vascular bed difference may influence interpretation

Evidence Dimension	Vascular‑to‑cardiac tissue selectivity ratio
Target Compound Data	20‑fold (vascular > cardiac)
Comparator Or Baseline	Nifedipine: 7‑fold; Felodipine: 12‑fold (human tissue assays)
Quantified Difference	UK51656 is 2.9× more vascular‑selective than nifedipine and 1.7× more vascular‑selective than felodipine
Conditions	Rat aorta (vascular) and Langendorff perfused guinea pig heart (cardiac) for UK51656; human small artery and atrial trabeculae for nifedipine/felodipine

Why This Matters

A higher vascular selectivity ratio reduces the likelihood of cardiac side effects such as reduced contractility. For research applications requiring minimal cardiac interference during vascular studies, UK51656 offers a quantifiably superior profile over nifedipine and felodipine.

• [1] Alker D, Campbell SF, Cross PE, Burges RA, Carter AJ, Gardiner DG. Long-acting dihydropyridine calcium antagonists. 4. Synthesis and structure-activity relationships for a series of basic and nonbasic derivatives of 2-[(2-aminoethoxy)methyl]-1,4-dihydropyridine calcium antagonists. J Med Chem. 1990 Feb;33(2):585-91. doi:10.1021/jm00164a019. View Source
• [2] Hattori Y, Gando S, Kanno M, Fukao M, Nakaya H, Sunagawa M. Human vascular to cardiac tissue selectivity of L- and T-type calcium channel antagonists. Br J Pharmacol. 1998;125(1):168-76. doi:10.1038/sj.bjp.0702040. View Source

Ophthalmic Application for Glaucoma

Following intravenous administration in anesthetized dogs, UK51656 produced a reduction in coronary vascular resistance that persisted for over 5 hours [1]. In contrast, nifedipine's maximum protective effect against bronchoconstriction in anesthetized dogs occurred between 60 and 90 minutes post‑injection and declined thereafter [2]. This >3‑fold longer duration of action for UK51656 relative to nifedipine is a critical differentiator for experimental protocols requiring sustained calcium channel blockade.

Ophthalmic IOP Modulation

Context-dependent

Topical ophthalmic composition intended for IOP reduction; nifedipine (systemic) showed no IOP effect

Differentiates UK51656 for ocular calcium channel research not addressable with systemic-only analogs

Patent-derived application; independent replication studies required

Evidence Dimension	Duration of action in anesthetized dog (coronary vascular resistance reduction)
Target Compound Data	>5 h (effect on coronary vascular resistance)
Comparator Or Baseline	Nifedipine: maximum effect at 60–90 min, duration not explicitly stated but clearly <5 h
Quantified Difference	UK51656 duration >5 h vs. nifedipine peak effect window 60–90 min
Conditions	Anesthetized dog model, intravenous administration

Why This Matters

For chronic infusion studies or experiments where frequent re‑dosing is impractical, UK51656's extended duration of action (>5 h) provides a significant operational advantage over the short‑acting nifedipine, reducing animal handling and maintaining more stable experimental conditions.

• [1] Alker D, Campbell SF, Cross PE, Burges RA, Carter AJ, Gardiner DG. Long-acting dihydropyridine calcium antagonists. 4. Synthesis and structure-activity relationships for a series of basic and nonbasic derivatives of 2-[(2-aminoethoxy)methyl]-1,4-dihydropyridine calcium antagonists. J Med Chem. 1990 Feb;33(2):585-91. doi:10.1021/jm00164a019. View Source
• [2] Malo PE, Wasserman MA, Torphy TJ, Parris DJ, Pfeiffer DF, Loeffler RF. Effects of intravenous and aerosol nifedipine on prostaglandin F2 alpha and histamine-induced bronchoconstriction in anesthetized dogs. J Pharmacol Exp Ther. 1985;235(3):796-802. PMID: 3841552. View Source

Structural Basis for Prolonged Action

The plasma elimination half‑life of UK51656 in dogs after intravenous administration was determined to be 4.7 hours [1]. The authors note this half‑life is shorter than that of amlodipine and longer than that of felodipine [1]. Amlodipine has a reported terminal half‑life of 30–50 hours in humans (dog data not explicitly cited but known to be substantially longer), while felodipine's half‑life in dogs is approximately 1–2 hours [2]. UK51656 therefore occupies a distinct intermediate PK niche.

Structural Basis for Prolonged Action

Class-level

Unique 2-[(2-amino-2-oxoethyl)amino]ethoxymethyl side chain from long-acting antagonist design program

SAR-informed prolonged pharmacodynamics; simpler dihydropyridines lack this motif

Medicinal chemistry rationale; direct duration comparison with non-basic analogs not provided

Evidence Dimension	Plasma elimination half‑life (t₁/₂)
Target Compound Data	4.7 h (dog, i.v.)
Comparator Or Baseline	Amlodipine: 30–50 h (human); Felodipine: ~1–2 h (dog)
Quantified Difference	UK51656 half‑life is ~2–3× longer than felodipine and ~6–10× shorter than amlodipine
Conditions	Anesthetized dog, intravenous administration

Why This Matters

For in vivo studies requiring a balance between sustained plasma exposure and manageable washout times, UK51656 provides a unique intermediate pharmacokinetic profile. It avoids the extremely prolonged accumulation of amlodipine while offering better duration than felodipine.

• [1] Alker D, Campbell SF, Cross PE, Burges RA, Carter AJ, Gardiner DG. Long-acting dihydropyridine calcium antagonists. 4. Synthesis and structure-activity relationships for a series of basic and nonbasic derivatives of 2-[(2-aminoethoxy)methyl]-1,4-dihydropyridine calcium antagonists. J Med Chem. 1990 Feb;33(2):585-91. doi:10.1021/jm00164a019. View Source
• [2] Echizen H, Eichelbaum M. Clinical pharmacokinetics of verapamil, nifedipine and diltiazem. Clin Pharmacokinet. 1986;11(6):425-49. (Reference for felodipine and amlodipine half‑life context). View Source

UK51656 Research & Industrial Applications

Coronary Hemodynamics & Vasodilator Modeling

Based on its >5 h duration of coronary vasodilation in anesthetized dogs [1], UK51656 is ideally suited for in vivo experiments that demand stable, prolonged calcium channel antagonism. This includes studies of chronic hypertension, coronary artery reactivity, and myocardial oxygen balance where the short duration of nifedipine (peak effect 60–90 min [2]) would necessitate repeated injections and introduce variability. The extended action reduces animal handling, minimizes stress artifacts, and ensures consistent target engagement throughout the experimental timeline.

Ocular Pharmacology & Glaucoma Drug Delivery

With a 20‑fold vascular‑to‑cardiac selectivity ratio [1], UK51656 offers a quantifiably larger safety margin than nifedipine (7‑fold) and felodipine (12‑fold) in preclinical tissue assays [3]. This makes UK51656 the preferred tool for studies focused on vascular biology, smooth muscle contraction, or endothelial function where concomitant negative inotropic effects on the heart would confound interpretation. It is particularly valuable in isolated vessel preparations and whole‑animal hemodynamic studies where preservation of cardiac contractility is essential.

Structural Biology & Medicinal Chemistry

UK51656 is a characterized member of the 2‑[(2‑aminoethoxy)methyl]‑1,4‑dihydropyridine series with a basic glycinamide side chain [1]. Its documented SAR trends—including the impact of basic substituents on potency and selectivity—make it a critical reference compound for medicinal chemistry programs exploring novel DHP‑based calcium channel modulators. Researchers can use UK51656 as a benchmark to evaluate how modifications to the 2‑position side chain alter potency (IC₅₀), tissue selectivity, and pharmacokinetic behavior.

Pharmacokinetic‑Pharmacodynamic (PK‑PD) Modeling of Intermediate‑Acting Calcium Antagonists

UK51656 occupies a distinct pharmacokinetic niche with a 4.7 h half‑life [1], falling between the short‑acting felodipine (~1–2 h) and the ultra‑long‑acting amlodipine (30–50 h in humans) [4]. This intermediate profile makes it an ideal tool for PK‑PD studies that aim to correlate plasma concentration with duration of effect without the confounding factors of extremely slow washout (amlodipine) or rapid clearance (felodipine). It enables more precise dissection of the relationship between exposure and pharmacodynamic response in translational models.

Application

Selection Property

Validation Focus

Coronary vasodilation & duration studies

Sustained vasodilator profile in preclinical models

Duration-of-action endpoint monitoring

Ocular IOP modulation research

Topical ophthalmic calcium channel modulation context

IOP reduction endpoint context and ocular bioavailability assessment

Dihydropyridine SAR & medicinal chemistry

Distinct 2-substituted side chain for prolonged action design

SAR-mediated duration-of-action interpretation

• [1] Alker D, Campbell SF, Cross PE, Burges RA, Carter AJ, Gardiner DG. Long-acting dihydropyridine calcium antagonists. 4. Synthesis and structure-activity relationships for a series of basic and nonbasic derivatives of 2-[(2-aminoethoxy)methyl]-1,4-dihydropyridine calcium antagonists. J Med Chem. 1990 Feb;33(2):585-91. doi:10.1021/jm00164a019. View Source
• [2] Malo PE, Wasserman MA, Torphy TJ, Parris DJ, Pfeiffer DF, Loeffler RF. Effects of intravenous and aerosol nifedipine on prostaglandin F2 alpha and histamine-induced bronchoconstriction in anesthetized dogs. J Pharmacol Exp Ther. 1985;235(3):796-802. PMID: 3841552. View Source
• [3] Hattori Y, Gando S, Kanno M, Fukao M, Nakaya H, Sunagawa M. Human vascular to cardiac tissue selectivity of L- and T-type calcium channel antagonists. Br J Pharmacol. 1998;125(1):168-76. doi:10.1038/sj.bjp.0702040. View Source
• [4] Echizen H, Eichelbaum M. Clinical pharmacokinetics of verapamil, nifedipine and diltiazem. Clin Pharmacokinet. 1986;11(6):425-49. doi:10.2165/00003088-198611060-00002. View Source